5-[(E)-2-nitroethenyl]-1H-imidazole hydrochloride

• IUPAC Name: 5-[(E)-2-nitroethenyl]-1H-imidazole;hydrochloride
• InChI: InChI=1S/C5H5N3O2.ClH/c9-8(10)2-1-5-3-6-4-7-5;/h1-4H,(H,6,7);1H/b2-1+
• InChI Key: RQFVOBHAAAMRLF-TYYBGVCCSA-N
• Canonical SMILES: C1=C(NC=N1)C=C[N+](=O)[O-].Cl
• Isomeric SMILES: C1=C(NC=N1)/C=C/[N+](=O)[O-].Cl
• Molecular Formula: C5H6ClN3O2
• Molecular Weight: 175.57 g/mol
• CAS RN: 2172626-49-0

Description

“5-[(E)-2-nitroethenyl]-1H-imidazole hydrochloride” is a chemical compound with the CAS Number: 2172626-49-0. It has a molecular weight of 175.57. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H5N3O2.ClH/c9-8(10)2-1-5-3-6-4-7-5;/h1-4H,(H,6,7);1H/b2-1+. This code provides a specific description of the molecule’s structure.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, such as bis(2-chloroethyl)amino derivatives of imidazole and 4-nitro-5-thioimidazole, have been extensively reviewed for their antitumor activity. Some of these compounds have advanced to preclinical testing stages, highlighting their potential in developing new antitumor drugs and synthesizing compounds with diverse biological properties (M. Iradyan, N. Iradyan, F. Arsenyan, G. M. Stepanyan, 2009).

Nitroimidazole Heterocycles in Medicinal Chemistry

Nitroimidazoles are recognized for their structurally unique heterocycles, combining an aromatic imidazole with a nitro group. This combination lends these derivatives a wide range of potential applications, including roles as drugs (anticancer, antimicrobial, antiparasitic), artificial diagnostics, pathological probes, and supramolecular blocks. The research underscores the active exploration of nitroimidazole compounds in medicinal chemistry, particularly their utility in creating antitumor, antibacterial, antifungal, antiparasitic, antitubercular, and antihypertensive drugs (Zhen-Zhen Li et al., 2018).

Corrosion Inhibition

Imidazoline and its derivatives, which share structural similarities with imidazole compounds, are noted for their effectiveness as corrosion inhibitors. Their molecular structure, featuring a 5-membered heterocyclic ring with nitrogen atoms, facilitates adsorption onto metal surfaces. This property is particularly relevant in the petroleum industry, where these compounds enhance the longevity and durability of infrastructure by mitigating corrosion (Nipaporn Sriplai, K. Sombatmankhong, 2023).

Antimicrobial Activities

The broad spectrum of antimicrobial activities associated with imidazole compounds, including their use in manufacturing antifungal drugs like ketoconazole and clotrimazole, underlines their significant role in pharmaceuticals. Their utility extends beyond human medicine to the synthesis of pesticides and insecticides, demonstrating the versatility and importance of imidazole derivatives in combating microbial resistance (2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.